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Compound of Interest

Compound Name: 1-Chloro-1,1-difluoro-2-iodoethane

Cat. No.: B3052836 Get Quote

Initial investigations into the chemical compound designated by CAS (Chemical Abstracts

Service) number 421-12-5 have yielded no definitive identification in publicly accessible

chemical databases and scientific literature. This suggests that the provided CAS number may

be inaccurate, discontinued, or not assigned to a publicly documented substance.

Researchers, scientists, and drug development professionals are advised to verify the CAS

number for accuracy. Discrepancies in notation, such as misplaced hyphens or transcription

errors, can lead to incorrect database queries.

General Properties and Identification
A comprehensive search for "CAS 421-12-5" did not return a specific chemical entity. For

researchers who have encountered this number, it is recommended to cross-reference the

original source of the information. If the number is confirmed to be correct, it may pertain to a

proprietary compound, a substance that has not been registered in public databases, or a

simple typographical error.

For illustrative purposes, this guide will outline the types of information and data presentation

that would be included for a valid chemical compound, which can be used as a template once

the correct CAS number is identified.

Physicochemical Properties
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Quantitative data on the physicochemical properties of a compound are crucial for its

application in research and development. This information is typically presented in a structured

table for clarity and ease of comparison.

Table 1: Physicochemical Properties

Property Value Units Conditions

Molecular Formula - - -

Molecular Weight - g/mol -

Melting Point - °C -

Boiling Point - °C At specified pressure

Density - g/cm³
At specified

temperature

Solubility - mg/mL In various solvents

pKa - - -

LogP - - -

Spectroscopic Data
Spectroscopic data are essential for the structural elucidation and identification of a chemical

compound. Key analytical techniques include Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Table 2: Spectroscopic Data Summary
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Technique Key Peaks / Signals Solvent / Conditions

¹H NMR - -

¹³C NMR - -

Mass Spectrometry (MS) - Ionization method

Infrared (IR) Spectroscopy -
Sample preparation (e.g., KBr

pellet, thin film)

Experimental Protocols
Detailed methodologies are critical for the reproducibility of scientific findings. This section

would typically provide step-by-step protocols for key experiments.

General Synthesis Protocol
A generalized workflow for the synthesis of a target compound is often presented to provide a

high-level overview of the process.

Starting Materials Reaction Setup
(Solvent, Temperature, Catalyst)

Aqueous Workup
& Extraction

Chromatography
(e.g., Column, HPLC)

Spectroscopic Analysis
(NMR, MS, IR) Pure Compound

Click to download full resolution via product page

Caption: General workflow for chemical synthesis.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A standard protocol for analyzing the purity of a compound via HPLC would be detailed as

follows.

Instrument: HPLC system with a UV detector.

Column: e.g., C18 reverse-phase column (dimensions and particle size specified).
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Mobile Phase: A gradient of two or more solvents (e.g., water with 0.1% trifluoroacetic acid

and acetonitrile).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10 µL.

Detection Wavelength: Based on the UV absorbance maximum of the compound.

Data Analysis: Integration of peak areas to determine purity.

Hazard and Safety Information
Understanding the potential hazards of a chemical is paramount for safe handling in a

laboratory setting. This information is derived from toxicological studies and material safety

data sheets (MSDS).

Table 3: Hazard and Safety Summary

Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement(s)

Precautionary
Statement(s)

Acute Toxicity

(Oral)
- - - -

Skin

Corrosion/Irritatio

n

- - - -

Serious Eye

Damage/Irritation
- - - -

Carcinogenicity - - - -

Biological Activity and Signaling Pathways
For compounds with applications in drug development, understanding their biological activity

and the signaling pathways they modulate is essential.
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Example Signaling Pathway: Kinase Inhibition
If a compound were found to be a kinase inhibitor, its mechanism of action could be depicted in

a signaling pathway diagram.

Cell

Receptor

Target Kinase

Activates

Substrate Protein

Phosphorylates

Phosphorylated Substrate

Cellular Response

Inhibitor
(CAS 421-12-5)

Inhibits

Click to download full resolution via product page

Caption: Example of a kinase inhibition pathway.

Conclusion and Recommendations
Given the absence of information for CAS number 421-12-5, it is imperative for researchers to:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3052836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify the CAS Number: Double-check the number against the original source

documentation.

Consult Chemical Databases: Perform searches in comprehensive databases such as the

CAS Registry, PubChem, and SciFinder.

Contact the Source: If the number originates from a supplier or collaborator, request further

clarification and documentation.

This guide serves as a template for the in-depth technical information that should be compiled

for a valid chemical compound. The structured presentation of data and visual representation of

workflows and pathways are intended to facilitate understanding and application in a research

and development context.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 421-12-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052836#cas-number-421-12-5-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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